Cas no 154447-03-7 (Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester)

• Product Name: Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester
• CAS No: 154447-03-7
• MF: C₇H₆F₃NO₃S
• MW: 241.187651157379
• CID: 106578
• PubChem ID: 15353509
• Update Time: 2025-04-18

Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1,1,1-trifluoro-, 5-methyl-2-pyridinyl ester
• (5-methylpyridin-2-yl) trifluoromethanesulfonate
• 5-Methyl-2-(trifluoromethanesulfonyl)Oxypyridine
• 5-METHYLPYRIDIN-2-YL TRIFLUOROMETHANESULFONATE
• 2-Trifluoromethanesulfonyloxy-5-methylpyridine
• SCHEMBL16548489
• J-400318
• 154447-03-7
• IULKVMJKTKNACP-UHFFFAOYSA-N
• DTXSID00571886

• Inchi： 1S/C7H6F3NO3S/c1-5-2-3-6(11-4-5)14-15(12,13)7(8,9)10/h2-4H,1H3
• InChI Key： IULKVMJKTKNACP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(C)=CN=1

Computed Properties

• Exact Mass: 241.00208
• Monoisotopic Mass: 241.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 56.26